molecular formula C4H16Cl3CoN4 B1173362 trichloride CAS No. 14040-33-6

trichloride

Cat. No.: B1173362
CAS No.: 14040-33-6
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Description

Trichloride compounds are a class of chemical compounds that contain three chlorine atoms bonded to a central atom. These compounds are widely used in various industrial and scientific applications due to their unique chemical properties. Examples of this compound compounds include phosphorus this compound, boron this compound, and titanium this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of trichloride compounds typically involves the direct reaction of the central element with chlorine gas. For example, phosphorus this compound is prepared by reacting white phosphorus with chlorine gas:

P4+6Cl24PCl3\text{P}_4 + 6\text{Cl}_2 \rightarrow 4\text{PCl}_3 P4​+6Cl2​→4PCl3​

This reaction is carried out in a controlled environment to ensure the complete conversion of phosphorus to phosphorus this compound.

Industrial Production Methods

Industrial production methods for this compound compounds often involve large-scale reactions in specialized reactors. For instance, boron this compound is produced by the direct chlorination of boron oxide and carbon at high temperatures:

B2O3+3C+3Cl22BCl3+3CO\text{B}_2\text{O}_3 + 3\text{C} + 3\text{Cl}_2 \rightarrow 2\text{BCl}_3 + 3\text{CO} B2​O3​+3C+3Cl2​→2BCl3​+3CO

This process is analogous to the Kroll process used for the production of titanium tetrachloride.

Chemical Reactions Analysis

Types of Reactions

Trichloride compounds undergo various types of chemical reactions, including:

    this compound compounds react with water to form the corresponding acids and hydrogen chloride. For example, phosphorus this compound reacts with water to form phosphorous acid and hydrogen chloride:

    Hydrolysis: PCl3+3H2OH3PO3+3HCl\text{PCl}_3 + 3\text{H}_2\text{O} \rightarrow \text{H}_3\text{PO}_3 + 3\text{HCl} PCl3​+3H2​O→H3​PO3​+3HCl

    this compound compounds can be oxidized to form higher oxidation state compounds. For example, phosphorus this compound can be oxidized to phosphorus oxychloride:

    Oxidation: PCl3+O2POCl3\text{PCl}_3 + \text{O}_2 \rightarrow \text{POCl}_3 PCl3​+O2​→POCl3​

    this compound compounds can undergo substitution reactions where the chlorine atoms are replaced by other groups. For example, boron this compound reacts with alcohols to form borate esters:

    Substitution: BCl3+3ROHB(OR)3+3HCl\text{BCl}_3 + 3\text{ROH} \rightarrow \text{B(OR)}_3 + 3\text{HCl} BCl3​+3ROH→B(OR)3​+3HCl

Common Reagents and Conditions

Common reagents used in reactions with this compound compounds include water, oxygen, and alcohols. The reactions are typically carried out under controlled conditions to ensure the desired products are obtained.

Major Products Formed

The major products formed from reactions with this compound compounds include acids, esters, and higher oxidation state compounds. For example, the hydrolysis of phosphorus this compound produces phosphorous acid and hydrogen chloride.

Scientific Research Applications

Trichloride compounds have a wide range of scientific research applications, including:

    Chemistry: this compound compounds are used as reagents in organic synthesis and as catalysts in various chemical reactions.

    Biology: this compound compounds are used in the preparation of biological samples for analysis and in the synthesis of biologically active compounds.

    Medicine: this compound compounds are used in the synthesis of pharmaceuticals and as intermediates in the production of medical imaging agents.

    Industry: this compound compounds are used in the production of semiconductors, as etchants in the electronics industry, and as precursors for the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of trichloride compounds depends on their specific chemical structure and the reactions they undergo. For example, phosphorus this compound acts as a chlorinating agent by donating chlorine atoms to other molecules. The molecular targets and pathways involved in the reactions of this compound compounds vary depending on the specific compound and the reaction conditions.

Comparison with Similar Compounds

Trichloride compounds can be compared with other similar compounds, such as:

    Boron this compound: Boron this compound is similar to phosphorus this compound in that it is a trihalide compound, but it has different chemical properties and reactivity.

    Titanium this compound: Titanium this compound is used as a catalyst in polymerization reactions, whereas phosphorus this compound is used as a chlorinating agent.

    Aluminum this compound: Aluminum this compound is used as a Lewis acid catalyst in organic synthesis, whereas boron this compound is used as a reagent in the production of elemental boron.

Each this compound compound has unique properties and applications, making them valuable in different fields of research and industry.

Properties

CAS No.

14040-33-6

Molecular Formula

C4H16Cl3CoN4

Molecular Weight

0

Origin of Product

United States

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